Cas no 2138353-04-3 (6-Chloro-2-methylpyridine-3-sulfonyl fluoride)

• Product Name: 6-Chloro-2-methylpyridine-3-sulfonyl fluoride
• CAS No: 2138353-04-3
• MF: C₆H₅ClFNO₂S
• MW: 209.625802755356
• CID: 6306329
• PubChem ID: 165863008
• Update Time: 2025-08-04

6-Chloro-2-methylpyridine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138353-04-3
• 6-chloro-2-methylpyridine-3-sulfonyl fluoride
• EN300-728255
• 6-Chloro-2-methylpyridine-3-sulfonyl fluoride

• Inchi： 1S/C6H5ClFNO2S/c1-4-5(12(8,10)11)2-3-6(7)9-4/h2-3H,1H3
• InChI Key： HQRFEIWHARBWLA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C)=N1)S(=O)(=O)F

Computed Properties

• Exact Mass: 208.9713554g/mol
• Monoisotopic Mass: 208.9713554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.4Ų

Additional information on 6-Chloro-2-methylpyridine-3-sulfonyl fluoride

6-Chloro-2-methylpyridine-3-sulfonyl fluoride: A Versatile Sulfonyl Fluoride Reagent in Modern Chemistry

6-Chloro-2-methylpyridine-3-sulfonyl fluoride (CAS No. 2138353-04-3) is an emerging sulfonyl fluoride compound gaining attention in pharmaceutical and materials science research. As a member of the pyridine sulfonyl fluoride family, this compound exhibits unique reactivity patterns that make it valuable for click chemistry applications, particularly in SuFEx (Sulfur Fluoride Exchange) reactions - a topic currently trending in chemical literature.

The molecular structure of 6-chloro-2-methylpyridine-3-sulfonyl fluoride combines three important functional groups: a chloro-substituted pyridine ring, a methyl group at the 2-position, and the reactive sulfonyl fluoride moiety. This combination creates a compound with balanced electronic properties, making it suitable for various bioconjugation strategies and probe development in chemical biology research.

Recent studies highlight the growing importance of sulfonyl fluoride reagents in drug discovery and proteomics research. The 6-chloro-2-methylpyridine derivative offers advantages over traditional sulfonyl chlorides due to its improved stability and selective reactivity. Researchers are particularly interested in its application for covalent inhibitor development, where the sulfonyl fluoride group can form stable bonds with target proteins under physiological conditions.

In synthetic chemistry, 6-Chloro-2-methylpyridine-3-sulfonyl fluoride serves as a valuable building block for constructing heterocyclic compounds. The presence of both chloro and sulfonyl fluoride groups allows for sequential functionalization, enabling the creation of diverse molecular architectures. This capability aligns with current trends in fragment-based drug design and combinatorial chemistry approaches.

The compound's stability profile makes it suitable for high-throughput screening applications. Unlike more reactive sulfonyl halides, the fluoride derivative demonstrates sufficient stability for storage and handling while maintaining excellent reactivity when needed. This balance addresses a common challenge in chemical probe development and activity-based protein profiling studies.

From a commercial perspective, demand for 6-chloro-2-methylpyridine-3-sulfonyl fluoride has increased alongside growing interest in SuFEx chemistry. Suppliers now offer this compound with various purity grades to meet different research needs. The current market trend shows particular interest from pharmaceutical companies exploring covalent drug candidates and academic researchers developing new chemical biology tools.

Environmental and handling considerations for 6-Chloro-2-methylpyridine-3-sulfonyl fluoride follow standard laboratory safety protocols for organofluorine compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this material. These characteristics make it accessible for most research laboratories without requiring specialized infrastructure.

The future applications of 6-chloro-2-methylpyridine-3-sulfonyl fluoride appear promising, particularly in bioconjugation chemistry and materials science. Ongoing research explores its potential in creating self-assembled monolayers and surface functionalization techniques. The compound's ability to form stable covalent bonds under mild conditions makes it attractive for developing new smart materials and functional coatings.

Analytical characterization of 6-Chloro-2-methylpyridine-3-sulfonyl fluoride typically involves NMR spectroscopy (particularly ¹⁹F NMR for the sulfonyl fluoride group), mass spectrometry, and HPLC analysis. These techniques confirm the compound's identity and purity, which are crucial for research applications. Recent advances in analytical chemistry have improved detection and quantification methods for such organofluorine compounds.

In conclusion, 6-chloro-2-methylpyridine-3-sulfonyl fluoride (CAS 2138353-04-3) represents an important addition to the toolbox of modern synthetic chemistry. Its unique combination of stability and reactivity, along with growing applications in drug discovery and materials science, ensures its continued relevance in chemical research. As SuFEx chemistry and covalent modification strategies gain wider adoption, the demand for specialized reagents like this pyridine sulfonyl fluoride derivative is expected to grow significantly.